![molecular formula C8H10N2O2 B181191 2,5-Dimethyl-3-nitroaniline CAS No. 62564-50-5](/img/structure/B181191.png)
2,5-Dimethyl-3-nitroaniline
Overview
Description
Nitroanilines are a class of chemical compounds which consist of an aniline ring substituted with one or more nitro groups . They are often used in the synthesis of dyes, pharmaceuticals, and other organic compounds .
Synthesis Analysis
Nitroanilines can be synthesized through various methods, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines .Molecular Structure Analysis
The molecular structure of nitroanilines can be analyzed using techniques such as Density Functional Theory (DFT) and Hartree–Fock method . These methods can provide information about the geometrical parameters of the molecules .Chemical Reactions Analysis
Nitroanilines can undergo various chemical reactions. For example, they can participate in electrophilic substitutions, and their nitro groups can be reduced to form amines .Physical And Chemical Properties Analysis
Nitroanilines have unique physical and chemical properties. For example, they have high dipole moments due to the polar character of the nitro group . They also exhibit fluorescence properties, which can be used for sensing applications .Scientific Research Applications
Synthesis of Novel Compounds and Crystal Structures : 2,5-Dimethyl-3-nitroaniline is used in the synthesis of new chemical structures, such as pyrrol derivatives (Zhuang Hong, 2000) and benzimidazolone derivatives (Deepak B. Nale & B. Bhanage, 2015). These compounds have potential applications in various fields, including pharmaceuticals and materials science.
Molecular Interaction Studies : Research on this compound and its derivatives has provided insights into molecular interactions. For instance, studies have been conducted on intra- and inter-molecular interactions in nitroaniline derivatives (T. M. Krygowski & J. Maurin, 1989). Such research is crucial for understanding the properties of materials and the development of new drugs.
Applications in NMR Spectroscopy : The compound has been studied for its effects in CP-MAS 13C NMR spectra of organic compounds in solid state (A. Naito, S. Ganapathy, & C. Mcdowell, 1982). This application is significant for analytical chemistry and material analysis.
Piezoelectric and Optical Properties : Recent studies have shown that N,N-Dimethyl-4-nitroaniline, a related compound, exhibits piezoelectric and optical properties, suggesting potential applications in energy harvesting and emission applications (Rosa M F Baptista et al., 2022).
Dyeing Performance and Complex Formation : The compound is involved in the synthesis of ligands for metal ion complexes and has applications in dyeing performance studies (A. J. Jarad, 2016). Such applications are relevant in the field of materials science and textile industry.
Catalysis and Environmental Applications : this compound derivatives are used in catalytic processes, such as the reduction of 2-nitroaniline to less toxic compounds, which is important for environmental remediation (K. Naseem, R. Begum, & Z. H. Farooqi, 2017).
Study of Non-linear Optical Materials : The compound's derivatives are useful for studying the structure of non-linear optical organic materials, contributing to the development of advanced optical devices (O. Borbulevych et al., 2002).
Safety and Hazards
Future Directions
The future research directions in the field of nitroanilines could involve exploring their potential applications in various fields such as medicine, sensing, and material science . Further studies could also focus on improving the synthesis methods and understanding the properties and mechanisms of these compounds .
Mechanism of Action
Target of Action
Nitroanilines, in general, are known to interact with various biological macromolecules .
Mode of Action
Nitroanilines, as a class, are known for their electron-withdrawing inductive and resonance effects . The nitro group (−NO2) is a hybrid of two equivalent resonance structures, resulting in a full positive charge on nitrogen and a half-negative charge on each oxygen .
Biochemical Pathways
Nitroanilines are known to be involved in various chemical reactions, including nucleophilic substitution and nitroarene reduction .
Pharmacokinetics
The basic nature of a compound, which can affect its pharmacokinetics, is influenced by factors such as the tendency to donate a lone pair, electronic effects (inductive, resonance, etc), factors stabilizing the conjugate acid, and the nature of the solvent .
Result of Action
Nitro compounds are a very important class of nitrogen derivatives, and their actions can have significant effects at the molecular and cellular levels .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of nitroanilines .
Biochemical Analysis
Biochemical Properties
The nitro group in 2,5-Dimethyl-3-nitroaniline has a high dipole moment, which falls between 3.5D and 4.0 D, depending upon the nature of R . This polar character results in lower volatility of nitro compounds than ketones of about the same molecular weight . Nitro compounds can be identified by strong infrared bands at about 1550cm−1 and 1375cm−1 .
Cellular Effects
Nitro group-containing compounds are known to be effective anticancer drugs . They have potential antitumor activities on diverse cancer cell models, anti-apoptotic, and anti-metastatic features on hepatoma cells .
Molecular Mechanism
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, by displacement reactions with nitrite ions, and by oxidation of primary amines .
Temporal Effects in Laboratory Settings
The stability and degradation of nitro compounds are generally influenced by their structural properties .
Dosage Effects in Animal Models
Aniline and its dimethyl derivatives reportedly become haematotoxic after metabolic N-hydroxylation of their amino groups .
Metabolic Pathways
Aniline and its dimethyl derivatives reportedly undergo metabolic N-hydroxylation of their amino groups .
Transport and Distribution
The polar character of the nitro group in nitro compounds influences their transport and distribution .
Subcellular Localization
The localization of nitro compounds is generally influenced by their structural properties .
Properties
IUPAC Name |
2,5-dimethyl-3-nitroaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-5-3-7(9)6(2)8(4-5)10(11)12/h3-4H,9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGSIWCOYONWAJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)[N+](=O)[O-])C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70302225 | |
Record name | 2,5-dimethyl-3-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70302225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62564-50-5 | |
Record name | 2,5-Dimethyl-3-nitrobenzenamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=62564-50-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 149771 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062564505 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 62564-50-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149771 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,5-dimethyl-3-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70302225 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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